Cas no 899960-46-4 (1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899960-46-4
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5491650
• Update Time: 2025-05-30

1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-N-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C21H21N3O2/c1-26-18-11-9-16(10-12-18)20-19-8-5-13-23(19)14-15-24(20)21(25)22-17-6-3-2-4-7-17/h2-13,20H,14-15H2,1H3,(H,22,25)
• InChI Key： AYTPFTIZUBEDQE-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC=C1)=O)C2C1=CC=C(OC)C=C1

Additional information on 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

1-(4-Methoxyphenyl)-N-Phenyl-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-46-4): A Comprehensive Overview

1-(4-Methoxyphenyl)-N-Phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-46-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxyphenyl and phenyl substituents, contribute to its pharmacological properties and make it a valuable candidate for further investigation.

The chemical structure of 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide consists of a pyrrolopyrazine core with a substituted phenyl group at the N-position and a methoxyphenyl group at the 1-position. The presence of these functional groups imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide. One common approach involves the condensation of an appropriate pyrrole derivative with a substituted pyrazine compound. The reaction conditions and choice of reagents are crucial for achieving high yields and purity. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have also been explored to optimize the production process.

The biological activity of 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated antiproliferative effects on cancer cells through mechanisms that include cell cycle arrest and apoptosis induction. These findings suggest potential applications in the treatment of inflammatory diseases and cancer.

Mechanistic studies have revealed that 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide interacts with specific protein targets to exert its biological effects. For instance, it has been shown to bind to certain kinases and transcription factors involved in cellular signaling pathways. Understanding these interactions at the molecular level is crucial for optimizing the compound's therapeutic potential and developing more effective drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide in human subjects. Preliminary results from phase I trials have indicated good tolerability and promising therapeutic outcomes. However, further studies are needed to fully assess its long-term safety profile and determine optimal dosing regimens.

In conclusion, 1-(4-methoxyphenyl)-N-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-46-4) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an important focus of ongoing research efforts in medicinal chemistry and pharmaceutical science.